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Compound of Interest

Compound Name: Boc-met-met-OH

Cat. No.: B12109066

Get Quote

Technical Monograph: Boc-Met-Met-OH Structural Integrity, Synthesis Architectures, and

Proteomic Applications[1]

Executive Summary
Boc-Met-Met-OH (N-tert-Butoxycarbonyl-L-methionyl-L-methionine) represents a critical

dipeptide motif in proteomic research, serving as a primary model for investigating sulfur-based

oxidative stress and transition metal coordination in biological systems.[1] Unlike simple amino

acid derivatives, this dipeptide presents unique synthetic challenges due to the nucleophilicity

of its dual thioether side chains and their susceptibility to alkylation during deprotection. This

guide provides a rigorous technical analysis of its physicochemical properties, optimized

synthesis protocols, and its pivotal role in elucidating cisplatin-protein interactions.

Part 1: Chemical Identity & Physicochemical Core[1]
[2]
The structural core of Boc-Met-Met-OH consists of two methionine residues linked by a

peptide bond, N-terminally protected by a tert-butoxycarbonyl (Boc) group.[1][2] The presence

of two thioether (-S-CH₃) moieties creates a high electron density environment, making the

molecule a potent nucleophile and a sensitive redox probe.[1]
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Table 1: Physicochemical Specifications

Parameter Specification

IUPAC Name

(2S)-2-[[(2S)-2-[(2-methylpropan-2-

yl)oxycarbonylamino]-4-

methylsulfanylbutanoyl]amino]-4-

methylsulfanylbutanoic acid

CAS Number
51529-24-9 (Dipeptide) / 2488-15-5 (Monomer

Ref)

Molecular Formula C₁₅H₂₈N₂O₅S₂

Molecular Weight 380.52 g/mol

Solubility Profile
Soluble in DMF, DMSO, Methanol, DCM;

Sparingly soluble in water (pH dependent)

pKa Values
Carboxyl: ~3.7 (Predicted); Amine (blocked by

Boc)

Redox Potential
Susceptible to oxidation at Sulfur (+0.5 to +1.4

kcal/mol stabilization upon oxidation)

Part 2: Synthesis & Production Architectures
Synthesizing Boc-Met-Met-OH requires strict control over sulfur alkylation.[1] Standard

acidolytic deprotection (removal of Boc) generates tert-butyl cations (

), which irreversibly alkylate the methionine sulfur to form S-tert-butyl sulfonium salts.[1]
Therefore, synthesis strategies must employ scavengers or orthogonal protection schemes.

Critical Synthetic Pathway (Solution Phase)
For high-purity applications, solution-phase synthesis is preferred over Solid Phase Peptide

Synthesis (SPPS) for short dipeptides to avoid resin-cleavage byproducts.[1]

Mechanism Description:

Activation: Boc-Met-OH is activated using DCC/HOBt to prevent racemization at the
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-carbon.[1]

Coupling: The activated ester reacts with the nucleophilic amine of H-Met-OMe (Methionine

methyl ester).[1]

Hydrolysis: The C-terminal methyl ester is saponified (LiOH/MeOH) to yield the free acid.[1]

Purification: Crystallization or Preparative HPLC.[1]
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Figure 1: Solution-phase synthesis workflow for Boc-Met-Met-OH, highlighting the C-terminal

protection strategy.[1]

Part 3: Reactivity Profile - The Thioether Domain
Oxidative Sensitivity (Met-Sulfoxide Formation)
Boc-Met-Met-OH serves as a primary model for protein oxidation.[1] Upon exposure to

Reactive Oxygen Species (ROS) like

, the thioether sulfur oxidizes to a sulfoxide (

).

Significance: This mimics aging and oxidative stress in proteins (e.g., Alpha-1-antitrypsin

deactivation).[1]

Detection: The oxidation results in a mass shift of +16 Da per sulfur atom, detectable by LC-

MS.

Cisplatin Sequestration (The "Drug Reservoir" Effect)
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Methionine-rich sequences are high-affinity targets for platinum-based chemotherapeutics

(e.g., Cisplatin).[1]

Mechanism: Platinum(II) is a "soft" acid and prefers "soft" ligands like Sulfur over Nitrogen.

Reaction: Cisplatin displaces its chloride ligands to form stable [Pt(NH₃)₂(Boc-Met-Met-OH)]

chelates.[1]

Outcome: This interaction competes with DNA binding, potentially reducing drug efficacy or

causing nephrotoxicity.
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Figure 2: Chelation pathway of Cisplatin by Boc-Met-Met-OH, illustrating the formation of

stable platinum-sulfur adducts.[1]

Part 4: Experimental Protocols
Protocol A: Synthesis of Boc-Met-Met-OH (Solution
Phase)
Rationale: Direct coupling ensures stoichiometric control and simplifies purification compared to

SPPS for dipeptides.[1]
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Reagents: Boc-Met-OH (10 mmol), H-Met-OMe·HCl (10 mmol), DCC (10 mmol), HOBt (10

mmol), NMM (N-methylmorpholine).

Coupling:

Dissolve Boc-Met-OH in dry DCM (50 mL) at 0°C.

Add HOBt and DCC; stir for 20 min (activation).

Add H-Met-OMe[1]·HCl and NMM (to adjust pH to ~8).

Stir at 0°C for 1h, then Room Temp (RT) overnight.

Filter off DCU (dicyclohexylurea) precipitate. Wash filtrate with 5% citric acid, sat.

NaHCO₃, and brine. Dry over MgSO₄.[1]

Hydrolysis:

Dissolve crude Boc-Met-Met-OMe in MeOH (30 mL).

Add 1M LiOH (20 mL). Stir at RT for 2 hours (Monitor by TLC).

Evaporate MeOH.[1] Acidify aqueous layer with 1M HCl to pH 2-3.[1]

Extract with EtOAc, dry, and concentrate.

Validation:

-NMR should show two S-methyl singlets (~2.1 ppm) and the Boc singlet (~1.4 ppm).

Protocol B: Peroxide Oxidation Assay
Rationale: To quantify the susceptibility of the Met-Met motif to oxidative stress.

Preparation: Dissolve Boc-Met-Met-OH (1 mM) in Ammonium Bicarbonate buffer (pH 7.4).

Induction: Add

(10 mM, 10-fold excess). Incubate at 25°C.
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Sampling: Aliquot at t=0, 15, 30, 60 min. Quench with Catalase or excess Methionine.[1]

Analysis: Analyze via RP-HPLC (C18 column).

Observation: The oxidized species (Sulfoxide) is more polar and elutes earlier than the

native dipeptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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